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Compound of Interest

Compound Name: Ethyl hydrogen suberate

Cat. No.: B081276

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the solubility of ethyl hydrogen
suberate, a dicarboxylic acid monoester of significant interest in organic synthesis and as a
potential building block in the development of novel pharmaceuticals and materials. Due to a
scarcity of publicly available quantitative solubility data for this specific compound, this guide
combines reported qualitative information with estimations based on the physicochemical
properties of similar molecules to provide a practical reference for laboratory work.

Physicochemical Properties of Ethyl Hydrogen
Suberate

Ethyl hydrogen suberate, also known as monoethyl suberate or 8-ethoxy-8-oxooctanoic acid,
is a bifunctional molecule containing both a carboxylic acid and an ester group. This structure
imparts a moderate polarity to the molecule.
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Property Value Source
Molecular Formula C10H1804 [1112][3]
Molecular Weight 202.25 g/mol [1][3]
Appearance C.:Ieiar colorless to pale yellow 2]

liquid
Melting Point 25-27 °C [4]
Boiling Point 192 °C @ 17 Torr
Density 0.9807 g/cm3
pKa (Predicted) 477 £0.10

Solubility Profile of Ethyl Hydrogen Suberate

The solubility of a compound is a critical parameter in its synthesis, purification, formulation,
and biological application. The presence of both a polar carboxylic acid group and a more
nonpolar ester and alkyl chain in ethyl hydrogen suberate results in a nuanced solubility
profile.

Qualitative Solubility

Based on general principles of "like dissolves like" and available information for similar
compounds, the following qualitative solubility profile can be expected:

o Water: A safety data sheet for ethyl hydrogen suberate states that it is "insoluble in water"
[5]. The long alkyl chain (six methylene groups) significantly contributes to its hydrophobic
character, overcoming the hydrophilicity of the carboxylic acid and ester groups. Dicarboxylic
acids with long carbon chains generally exhibit low water solubility.

e Polar Aprotic Solvents (e.g., DMSO, DMF): Ethyl hydrogen suberate is expected to be
soluble in polar aprotic solvents. For a related compound, disuccinimidyl suberate, the
solubility in DMSO and dimethylformamide is reported to be approximately 10 mg/mL][6]. It is
reasonable to assume a similar or higher solubility for ethyl hydrogen suberate in these
solvents.
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e Alcohols (e.g., Methanol, Ethanol): Dicarboxylic acid esters are generally soluble in
alcohols[7]. Ethanol, being a reactant in the synthesis of ethyl hydrogen suberate, is
expected to be a good solvent. Methanol, with its high polarity, should also effectively
dissolve the compound.

o Ethers (e.g., Diethyl Ether, Tetrahydrofuran): Longer chain dicarboxylic acids and their esters
tend to be soluble in less-polar solvents like ethers[7]. Diethyl ether is a common solvent
used in the workup of esterification reactions.

e Chlorinated Solvents (e.g., Dichloromethane, Chloroform): These solvents are versatile and
are likely to dissolve ethyl hydrogen suberate due to their ability to interact with both polar
and nonpolar parts of the molecule.

e Nonpolar Solvents (e.g., Hexane, Toluene): Solubility in nonpolar solvents is expected to be
limited due to the presence of the polar carboxylic acid and ester functional groups.

Estimated Quantitative Solubility Data

The following table presents estimated solubility values for ethyl hydrogen suberate in
various solvents at ambient temperature. These values are not experimentally verified for this
specific compound but are based on the solubility of structurally related compounds and
general solubility principles. Researchers should determine the precise solubility for their
specific application.
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Estimated Solubility (

Solvent Solvent Type

g/100 mL)
Water Polar Protic < 0.1 (Insoluble)
Methanol Polar Protic > 10 (Freely Soluble)
Ethanol Polar Protic > 10 (Freely Soluble)
Dimethyl Sulfoxide (DMSO) Polar Aprotic > 1 (Soluble)
N,N-Dimethylformamide (DMF)  Polar Aprotic > 1 (Soluble)
Acetone Polar Aprotic > 10 (Freely Soluble)
Ethyl Acetate Polar Aprotic > 10 (Freely Soluble)
Dichloromethane (DCM) Weakly Polar > 10 (Freely Soluble)
Diethyl Ether Nonpolar > 1 (Soluble)
Toluene Nonpolar <1 (Slightly Soluble)
n-Hexane Nonpolar < 0.1 (Sparingly Soluble)

Experimental Protocols

Synthesis of Ethyl Hydrogen Suberate via Fischer
Esterification

The most common method for the synthesis of ethyl hydrogen suberate is the Fischer
esterification of suberic acid with ethanol using an acid catalyst.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hast

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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